Cas no 2649077-83-6 (2-chloro-1-(difluoromethoxy)-4-(isocyanatomethyl)benzene)

• Product Name: 2-chloro-1-(difluoromethoxy)-4-(isocyanatomethyl)benzene
• CAS No: 2649077-83-6
• MF: C₉H₆ClF₂NO₂
• MW: 233.599248409271
• CID: 6070269
• PubChem ID: 165883883
• Update Time: 2025-06-13

2-chloro-1-(difluoromethoxy)-4-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(difluoromethoxy)-4-(isocyanatomethyl)benzene
• EN300-1970342
• 2649077-83-6

• Inchi： 1S/C9H6ClF2NO2/c10-7-3-6(4-13-5-14)1-2-8(7)15-9(11)12/h1-3,9H,4H2
• InChI Key： SOZRFZYRJNTCKS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CN=C=O)=C1)OC(F)F

Computed Properties

• Exact Mass: 233.0055125g/mol
• Monoisotopic Mass: 233.0055125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-chloro-1-(difluoromethoxy)-4-(isocyanatomethyl)benzene

Research Briefing on 2-chloro-1-(difluoromethoxy)-4-(isocyanatomethyl)benzene (CAS: 2649077-83-6) in Chemical Biology and Pharmaceutical Applications

Recent advances in chemical biology have highlighted the importance of specialized small molecules as versatile intermediates for drug discovery and development. Among these, 2-chloro-1-(difluoromethoxy)-4-(isocyanatomethyl)benzene (CAS: 2649077-83-6) has emerged as a compound of significant interest due to its unique structural features and potential applications in medicinal chemistry. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, reactivity, and therapeutic implications.

The compound 2-chloro-1-(difluoromethoxy)-4-(isocyanatomethyl)benzene belongs to a class of aromatic isocyanates, which are known for their utility in the synthesis of ureas, carbamates, and other pharmacologically active scaffolds. The presence of both difluoromethoxy and isocyanate functional groups in this molecule enhances its reactivity and makes it a valuable building block for the construction of complex drug-like molecules. Recent studies have explored its use in the development of kinase inhibitors and other targeted therapies.

In terms of synthetic methodology, a 2023 study published in the Journal of Medicinal Chemistry detailed an optimized route for the preparation of 2-chloro-1-(difluoromethoxy)-4-(isocyanatomethyl)benzene, achieving a yield of 78% with high purity. The process involves the selective chlorination of a difluoromethoxy-substituted benzyl alcohol followed by conversion to the corresponding isocyanate using triphosgene. This method has been noted for its scalability and reproducibility, addressing previous challenges in the synthesis of this compound.

From a biological perspective, research has demonstrated that derivatives of 2-chloro-1-(difluoromethoxy)-4-(isocyanatomethyl)benzene exhibit promising activity against various disease targets. A recent patent application (WO2023056421) discloses its use as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, showing enhanced selectivity and pharmacokinetic properties compared to existing therapies. The difluoromethoxy group in particular has been shown to improve metabolic stability and membrane permeability of the resulting drug candidates.

Ongoing investigations are exploring the potential of this compound in other therapeutic areas. Preliminary results from in vitro studies suggest that appropriately functionalized derivatives may have applications in inflammation and autoimmune disorders, with several analogs demonstrating potent inhibition of key inflammatory mediators. Researchers are particularly interested in the compound's ability to serve as a versatile scaffold for the development of covalent inhibitors, leveraging the reactivity of the isocyanate group.

Despite these promising developments, challenges remain in the broader application of 2-chloro-1-(difluoromethoxy)-4-(isocyanatomethyl)benzene. Recent safety evaluations have highlighted the need for careful handling due to the compound's potential respiratory sensitization properties, typical of isocyanate-containing compounds. Current research is focused on developing safer synthetic equivalents or protective group strategies that maintain the compound's reactivity while mitigating handling risks.

Looking forward, the unique combination of structural features in 2-chloro-1-(difluoromethoxy)-4-(isocyanatomethyl)benzene positions it as a valuable tool in medicinal chemistry. Its applications extend beyond small molecule drug development, with emerging uses in protein conjugation and materials science. As research continues to uncover new applications for this versatile building block, it is expected to play an increasingly important role in the development of next-generation therapeutics.